Cas no 18261-42-2 (6-Chloro-5-methylpyrimidin-4-OL)

• Product Name: 6-Chloro-5-methylpyrimidin-4-OL
• CAS No: 18261-42-2
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD22576075
• CID: 122885
• PubChem ID: 329766832
• Update Time: 2025-04-18

6-Chloro-5-methylpyrimidin-4-OL Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-methylpyrimidin-4-ol
• 6-chloro-5-methyl-1h-pyrimidin-4-one
• 4(1H)-Pyrimidinone,6-chloro-5-methyl-
• 6-chloro-4-hydroxy-5-methylpyrimidine
• 4-Chlor-6-hydroxy-5-methylpyrimidin
• 4-Chlor-6-hydroxy-5-methyl-pyrimidin
• 6-Chlor-4-hydroxy-5-methyl-pyrimidin
• 6-chloro-5-methyl-3H-pyrimidin-4-one
• AG-A-89735
• AG-E-32438
• CTK6B3897
• CTK8F7099
• 4-Chloro-6-hydroxy-5-methylpyrimidine
• 6-Chloro-5-methyl-4-pyrimidinol
• 6-Chloro-5-methylpyrimidin-4(1H)-one
• XZDABTAOUACVLS-UHFFFAOYSA-N
• TRA0044316
• 6-Chloro-5-methyl-4-pyrimidinol, AldrichCPR
• FT-0709933
• MFCD09879261
• 6-Chloro-4-hydroxy-5-methylpyrimidine, 96%
• 4(1H)-Pyrimidinone, 6-chloro-5-methyl- (9CI)
• 18261-42-2
• D77789
• EN300-126506
• AKOS005254516
• CS-W016373
• 6-chloro-5-methyl-1,4-dihydropyrimidin-4-one
• SB57385
• AKOS037645824
• SCHEMBL857430
• 4-chloro-5-methyl-1H-pyrimidin-6-one
• SCHEMBL21273026
• DTXSID70651260
• AS-63836
• AMY11660
• pyrimidine, 4-chloro-6-hydroxy-5-methyl-
• 4(1H)-Pyrimidinone, 6-chloro-5-methyl-
• DB-065410
• 6-Chloro-5-methylpyrimidin-4-OL

• MDL： MFCD22576075
• Inchi： 1S/C5H5ClN2O/c1-3-4(6)7-2-8-5(3)9/h2H,1H3,(H,7,8,9)
• InChI Key： XZDABTAOUACVLS-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(NC=N1)=O

Computed Properties

• Exact Mass: 144.00915
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 0.5

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Melting Point: 198-203 °C
• Boiling Point: 206.4±50.0 °C at 760 mmHg
• Flash Point: 235.7±28.7 °C
• PSA: 46.01

6-Chloro-5-methylpyrimidin-4-OL Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines